Cobalt(II) hydroxide

• CAS No.: 12672-51-4
• Molecular Formula: CoHO-
• Molecular Weight: 75.941 g/mol
• IUPAC Name: cobalt;hydroxide
• InChI: InChI=1S/Co.H2O/h;1H2/p-1
• InChI Key: SAXCKUIOAKKRAS-UHFFFAOYSA-M
• SMILES: [OH-].[OH-].[Co+2]
• Canonical SMILES: [OH-].[Co]
• Synonyms: Cobalt hydroxide

Description

Cobalt hydroxide, with the chemical formula Co(OH)₂, is an inorganic compound consisting of divalent cobalt cations (Co²⁺) and hydroxide anions (OH⁻). It typically appears as a rose-red or bluish-green powder and is insoluble in water. This compound is known for its amphoteric nature, meaning it can react both as an acid and a base .

Preparation Methods

Cobalt hydroxide can be synthesized through several methods:

Precipitation Method: This involves adding an alkali metal hydroxide, such as sodium hydroxide, to an aqueous solution of a cobalt(II) salt like cobalt(II) chloride or cobalt(II) nitrate. The reaction can be represented as[ \text{Co}^{2+} + 2\text{OH}^- \rightarrow \text{Co(OH)}_2 ]

Electrochemical Method: Cobalt hydroxide can also be prepared by electrolysis of a cobalt nitrate solution using a platinum cathode.

Complexation Method: Another approach involves reacting cobalt(II) nitrate in water with triethylamine, which acts as both a base and a complexing agent.

Chemical Reactions Analysis

Cobalt hydroxide undergoes various chemical reactions:

Decomposition: When heated to 168°C under vacuum, cobalt hydroxide decomposes to form cobalt(II) oxide (CoO).

Oxidation: Cobalt hydroxide can be oxidized by air to form cobalt oxyhydroxide (CoOOH).

Reduction: It can be reduced to metallic cobalt under certain conditions.

Substitution: Cobalt hydroxide can react with acids to form cobalt salts and water. For example[ \text{Co(OH)}_2 + 2\text{HCl} \rightarrow \text{CoCl}_2 + 2\text{H}_2\text{O} ]

Scientific Research Applications

Cobalt hydroxide has a wide range of applications in scientific research and industry:

Catalysis: It is used as a catalyst in various chemical reactions, including the oxygen evolution reaction (OER) and chloride oxidation reaction (COR).

Battery Electrodes: Cobalt hydroxide is a critical component in the manufacture of rechargeable batteries, such as lithium-ion batteries.

Supercapacitors: It is used in the production of supercapacitors due to its high theoretical capacitance and excellent electrochemical properties.

Drying Agent: It serves as a desiccant in paints, varnishes, and inks, promoting faster drying.

Mechanism of Action

The mechanism by which cobalt hydroxide exerts its effects, particularly in catalysis, involves its redox-active properties. In the oxygen evolution reaction, cobalt hydroxide undergoes oxidation to form cobalt oxyhydroxide, which then facilitates the release of oxygen molecules. The presence of heteroatoms, such as copper, can enhance its catalytic activity by modulating the electronic structure of cobalt ions .

Comparison with Similar Compounds

Cobalt hydroxide can be compared with other similar compounds, such as:

Nickel hydroxide (Ni(OH)₂): Both compounds are used in battery electrodes and supercapacitors, but cobalt hydroxide generally exhibits higher electrochemical activity.

Iron hydroxide (Fe(OH)₂): While iron hydroxide is also used in catalysis, cobalt hydroxide is preferred for its superior catalytic properties in specific reactions.

Copper hydroxide (Cu(OH)₂): Copper hydroxide is another transition metal hydroxide with applications in catalysis and electrochemistry, but cobalt hydroxide often provides better performance in energy storage devices.

Cobalt hydroxide’s unique combination of amphoteric behavior, high electrochemical activity, and versatility in various applications makes it a valuable compound in both scientific research and industrial processes.

Biological Activity

Cobalt(II) hydroxide (Co(OH)₂) is an inorganic compound that has garnered attention for its various biological activities and potential applications in medicine and materials science. This article delves into the biochemical properties, cellular effects, molecular mechanisms, and relevant case studies related to this compound, providing a comprehensive overview of its biological activity.

This compound is characterized by its amphoteric nature, meaning it can act as both an acid and a base. The compound typically exists in two forms: the beta form (β-Co(OH)₂), which is a pink solid, and the alpha form (α-Co(OH)₂), which appears blue and is less stable. The beta form has a brucite crystal structure, where cobalt ions are octahedrally coordinated by hydroxide ions .

2. Cellular Effects

Research has demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. Notably, cobalt hydroxide nanosheets have shown comparable potency to the FDA-approved chemotherapy drug cisplatin in inducing apoptosis in ovarian cancer cells.

Table 1: Cytotoxicity of this compound on Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
Ovarian Cancer Cells	5.0
Breast Cancer Cells	10.0
Lung Cancer Cells	12.5

3. Molecular Mechanisms

The biological activity of this compound is partly attributed to its interaction with biomolecules, which can lead to alterations in gene expression and cellular signaling pathways. Studies indicate that cobalt ions can bind to DNA, potentially affecting its structure and function, thereby influencing cell proliferation and apoptosis .

Moreover, cobalt compounds have been shown to possess antimicrobial properties. For instance, heteroligand complexes of cobalt have demonstrated effective binding to calf thymus DNA, which may underpin their antimicrobial and antifungal activities .

4. Toxicological Considerations

While this compound has therapeutic potential, it also poses toxicity risks. Animal studies indicate that exposure to cobalt compounds can lead to respiratory issues and hematological effects at relatively low doses . The acute toxicity of cobalt compounds necessitates careful consideration in their application, particularly in drug formulation.

Table 2: Toxicity Profile of Cobalt Compounds

Endpoint	Observed Effects	Reference
Respiratory Effects	Dyspnea, ataxia
Hematological Effects	Polycythemia in anemic patients
Dermal Exposure	Limited studies; potential irritation

5. Case Studies

Several case studies highlight the practical applications of this compound:

• Biomedical Applications : this compound has been explored for use in drug delivery systems due to its ability to encapsulate therapeutic agents effectively.
• Nanotechnology : The synthesis of cobalt hydroxide nanotubes has opened avenues for their application in nanotechnology, particularly in energy storage systems like batteries .

6. Conclusion

This compound exhibits promising biological activities that warrant further investigation. Its cytotoxic effects against cancer cells and potential antimicrobial properties make it a candidate for therapeutic applications. However, the associated toxicity must be managed carefully to ensure safe use in clinical settings. Ongoing research will likely continue to uncover new applications and mechanisms of action for this versatile compound.